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Compound of Interest

Compound Name: Caraganaphenol A

Cat. No.: B12299942 Get Quote

In-Depth Technical Guide to Caraganaphenol A
For Researchers, Scientists, and Drug Development Professionals

Abstract
Caraganaphenol A is a naturally occurring stilbenoid compound. This technical guide provides

a comprehensive overview of its chemical properties, including its CAS number and molecular

formula. While specific biological activity and mechanistic data for Caraganaphenol A are

limited in publicly accessible literature, this document outlines the broader context of

stilbenoids derived from the Caragana genus, focusing on their established antioxidant

properties. This guide also presents generalized experimental protocols for the isolation and

antioxidant assessment of such compounds, providing a foundational framework for

researchers.

Compound Identification
Compound Name Caraganaphenol A

CAS Number 194842-03-8

Molecular Formula C28H22O7
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Chemical Context: Stilbenoids from Caragana
Species
Caraganaphenol A belongs to the stilbenoid class of compounds, which are phenolic

compounds produced by various plant species. The genus Caragana, a member of the

Fabaceae family, is known to be a rich source of flavonoids and stilbenoids. These compounds

are recognized for a range of biological activities, with antioxidant effects being particularly

prominent.

Stilbenoids are phytoalexins, meaning they are produced by plants in response to stress, such

as microbial infection or UV radiation. Their fundamental structure consists of two aromatic

rings joined by an ethylene bridge. The biological activities of stilbenoids are closely linked to

the nature and placement of their substituent groups.

Potential Biological Activity: Antioxidant Properties
While specific studies detailing the biological activities of Caraganaphenol A are not readily

available, the broader class of stilbenoids from Caragana species has been investigated for its

antioxidant potential. The antioxidant activity of these compounds is generally attributed to their

ability to scavenge free radicals.

Quantitative Data on Related Compounds
To provide context, the following table summarizes antioxidant activity data for extracts from

Caragana sinica flowers, which are known to contain various flavonoids and potentially

stilbenoids. These assays are standard methods for evaluating the antioxidant capacity of

natural products.
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Assay Fraction Activity

DPPH Radical Scavenging Ethyl Acetate Most Effective

Ferric Reducing/Antioxidant

Power (FRAP)
Ethyl Acetate Most Effective

β-Carotene Bleaching Ethyl Acetate ROR: 0.26 ± 0.004

n-Butanol ROR: 0.41 ± 0.005

Crude Extract ROR: 0.52 ± 0.005

Water ROR: 0.51 ± 0.005

Petroleum Ether ROR: 0.58 ± 0.006

ROR represents the oxidation

rate ratio, where a lower value

indicates higher antioxidant

activity.

Experimental Protocols
The following are generalized experimental protocols relevant to the isolation and evaluation of

stilbenoids like Caraganaphenol A from plant sources.

General Isolation and Purification Workflow
This workflow outlines the typical steps for extracting and isolating stilbenoids from plant

material.
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Plant Material (e.g., Caragana sp.)

Extraction with Organic Solvents
(e.g., Ethanol, Acetone)

Filtration and Concentration

Crude Extract

Solvent-Solvent Partitioning
(e.g., Petroleum Ether, Ethyl Acetate, n-Butanol)

Fractions of Varying Polarity

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Purified Fractions

Preparative HPLC

Isolated Pure Compound
(e.g., Caraganaphenol A)

Structure Elucidation
(NMR, MS)
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Reactive Oxygen Species (ROS)
(e.g., Free Radicals)

Neutralized Species Cellular Damage
(Lipid Peroxidation, DNA Damage)

causes

Caraganaphenol A

donates electron/H atom to

Click to download full resolution via product page

To cite this document: BenchChem. [Caraganaphenol A CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299942#caraganaphenol-a-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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